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Executive Summary
Galanin is a 29-30 amino acid neuropeptide where the biological "master key" resides almost

exclusively in the N-terminal pharmacophore (residues 1–15).[1][2] While the C-terminus

provides metabolic stability, it is the N-terminus that drives high-affinity binding to the three G-

protein coupled receptors: GalR1, GalR2, and GalR3.

This guide focuses on N-terminal truncated fragments—peptides where the N-terminal residues

(Gly1, Trp2, etc.) have been removed. Unlike C-terminal truncation (which retains activity), N-

terminal truncation acts as a profound functional switch:

Removal of Gly1 (e.g., Gal 2–11, Gal 2–29): Abolishes GalR1 affinity but retains

GalR2/GalR3 activity, creating receptor-subtype selective agonists.

Removal of Gly1-Trp2 (e.g., Gal 3–29): Generally acts as a metabolic "silencing" mechanism

(inactivation), with rare exceptions in pituitary signaling.

This distinction is the cornerstone of developing GalR2-specific therapeutics for neuropathic

pain, depression, and epilepsy.
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Structural Biology & The Pharmacophore
To understand truncation, one must first define the active pharmacophore. Mutational analysis

confirms that the first 15 amino acids are conserved across species.

The Critical Residues[3][4]
Gly1: Essential for high-affinity binding to GalR1. Removal destroys GalR1 recognition but is

tolerated by GalR2.

Trp2: The "anchor" residue. Indispensable for binding to all three receptor subtypes.

Removal (yielding Gal 3–29) typically eliminates affinity.

Asn5, Gly8, Tyr9: Stabilize the alpha-helical conformation required for the receptor binding

pocket.

Nomenclature Clarification
N-Terminal Fragments (e.g., Gal 1–15): Contain the N-terminus; truncated at the C-terminus.

[3] Fully Active.

N-Terminal Truncated (e.g., Gal 2–29, 3–29): Missing the N-terminus. Selectivity Shift or

Inactivation.

Pharmacology of Truncated Fragments[5][6]
Galanin(2–11) and Galanin(2–29): The GalR2 Selectivity
Switch
The most biologically significant N-terminal truncated fragment is Gal(2–11) (also known as

AR-M1896 when modified). By cleaving the first amino acid (Glycine), the peptide loses its

ability to bind GalR1 but retains high affinity for GalR2.[4]

Mechanism: GalR1 requires the N-terminal ammonium group of Gly1 for hydrogen bonding

with Glu32 in the receptor pocket. GalR2 lacks this stringent requirement.

Utility: Researchers use Gal(2–11) to distinguish between GalR1-mediated (inhibitory, Gi/o)

and GalR2-mediated (excitatory/trophic, Gq/11) physiological effects.
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Galanin(3–29): The Metabolic Silencer
Galanin is rapidly degraded in vivo by Dipeptidyl Peptidase IV (DPP-IV), which cleaves the

Pro2-Pro3 bond (or Gly1-Trp2 depending on species/sequence context).

General Rule: Gal(3–29) has negligible affinity (Ki > 1000 nM) for GalR1, GalR2, and GalR3

in the CNS.

The Pituitary Paradox: In the anterior pituitary, Gal(3–29) has been observed to stimulate

prolactin release, suggesting the existence of a unique, uncharacterized target or a tissue-

specific splice variant in this region.

Therapeutic Implications & Biological Effects[8][9]
Neuropathic Pain & Analgesia

GalR1 (Agonist: Full Galanin): Generally inhibitory (spinal analgesia).

GalR2 (Agonist: Gal 2–11): Complex role.[4] Peripheral activation can be pro-nociceptive,

but spinal activation often mediates analgesia without the sedative side effects of GalR1.

Application: Gal(2–11) is used in in vivo models (e.g., partial sciatic nerve ligation) to prove

that anti-allodynic effects are mediated via GalR2.

Depression and Anxiety
Mechanism: GalR2 signaling activates the MAPK/ERK pathway, promoting neurotrophic

factors (BDNF).

Evidence: Intra-hippocampal infusion of Gal(2–11) produces antidepressant-like effects in

the Forced Swim Test (FST), whereas full-length Galanin (activating GalR1) can be pro-

depressive.

Cardioprotection (Ischemia/Reperfusion)[5]
Fragment:Gal(2–15).

Activity: Recent studies indicate that N-terminal truncated fragments like Gal(2–15) reduce

myocardial infarct size.
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Pathway: GalR2 activation

PKC

mitochondrial K+ ATP channel opening

reduced ROS production.

Quantitative Data Summary
Table 1: Receptor Binding Affinities (Ki) and Functional
Potency
Note: Values are approximate means derived from rat/human receptor studies.

Peptide
Fragment

Classificati
on

GalR1
Affinity (Ki)

GalR2
Affinity (Ki)

GalR3
Affinity (Ki)

Biological
Outcome

Galanin (1–

29)
Native Ligand ~0.1 nM ~0.2 nM ~0.4 nM

Non-selective

activation

Galanin (1–

15)

N-Term

Fragment
~0.2 nM ~0.5 nM ~0.8 nM

Full agonist

(metabolically

unstable)

Galanin (2–

29)

N-Term

Truncated
> 500 nM ~12 nM ~25 nM

GalR2/R3

Selective

Galanin (2–

11)

Double

Truncated
> 10,000 nM ~15 nM ~35 nM

GalR2

Selective

Agonist

Galanin (3–

29)
Metabolite > 1,000 nM > 1,000 nM > 1,000 nM

Inactive

(General)

Experimental Methodologies
Protocol A: Differential Receptor Binding Assay
To distinguish GalR1 vs. GalR2 populations in tissue samples.
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Membrane Preparation: Homogenize tissue (e.g., dorsal root ganglia) in ice-cold Tris-HCl

buffer containing protease inhibitors (Bacitracin, PMSF). Centrifuge at 20,000 x g.

Radioligand: Use

I-Galanin (porcine/human) as the tracer (0.1 nM).

Displacement Curve Construction:

Total Binding: Tracer only.

Non-Specific Binding: Tracer + 1 µM unlabeled Galanin(1–29).

GalR1 Blockade: Incubate parallel wells with 100 nM Gal(2–11).

Logic: At 100 nM, Gal(2–11) saturates GalR2 sites but does not bind GalR1.

Result: Remaining binding of

I-Galanin represents the GalR1 population.

Incubation: 60 min at room temperature.

Filtration: Rapid filtration through GF/B filters pre-soaked in 0.3% PEI. Count radioactivity.[5]

Protocol B: In Vivo Stability (DPP-IV Cleavage)
To assess the formation of inactive Gal(3–29).

Incubation: Incubate 10 µM Galanin(1–29) with purified DPP-IV enzyme or human plasma at

37°C.

Sampling: Aliquot at 0, 5, 15, 30, 60 min. Quench with 1% TFA/Acetonitrile.

Analysis: RP-HPLC using a C18 column.

Gradient: 10-60% Acetonitrile in 0.1% TFA over 30 min.

Detection: UV at 214 nm.
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Validation: Gal(1–29) elutes later than the more polar Gal(3–29). Confirm identity via Mass

Spectrometry (MALDI-TOF).

Visualization of Signaling & Structure
Diagram 1: The Galanin Truncation "Switch"
This diagram illustrates how enzymatic cleavage shifts the peptide from a broad-spectrum

agonist to a selective agonist, and finally to an inactive metabolite.
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Caption: The "Selectivity Switch" mechanism. Removal of Gly1 shifts activity to GalR2; further

removal of Trp2 silences the peptide.

Diagram 2: GalR2 Signaling Pathway (Activated by Gal
2-11)
Focusing on the specific pathway activated by N-terminal truncated agonists.
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Caption: Intracellular cascade triggered by GalR2-selective N-terminal truncated fragments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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